Cas no 14300-29-9 (4-Methyl-2-phenylthiophene)

• Product Name: 4-Methyl-2-phenylthiophene
• CAS No: 14300-29-9
• MF: C₁₁H₁₀S
• MW: 174.262101650238
• MDL: MFCD00204087
• CID: 1072355
• PubChem ID: 2775310
• Update Time: 2025-11-02

4-Methyl-2-phenylthiophene Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-phenylthiophene
• 2-Phenyl-3-methyl-thiophen
• 2-phenyl-3-methylthiophene
• 2-Phenyl-4-methyl-thiophen
• 2-phenyl-4-methylthiophene
• 3-Methyl-2-phenylthiophen
• 3-Methyl-2-phenyl-thiophen
• 3-methyl-2-phenyl-thiophene
• 4-methyl-2-phenylthiopene
• 4-Methyl-2-phenyl-thiophen
• 4-methyl-2-phenyl-thiophene
• CTK0F0069
• SureCN1821918
• Thiophene, 3-methyl-2-phenyl-
• TS-00171
• SCHEMBL72613
• AKOS025393600
• 14300-29-9

• MDL： MFCD00204087
• Inchi： 1S/C11H10S/c1-9-7-11(12-8-9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： HDHULNAHLSPUMN-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 174.05
• Monoisotopic Mass: 174.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-Methyl-2-phenylthiophene

Comprehensive Guide to 4-Methyl-2-phenylthiophene (CAS No. 14300-29-9): Properties, Applications, and Market Insights

4-Methyl-2-phenylthiophene (CAS No. 14300-29-9) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This heterocyclic compound, featuring a thiophene ring substituted with a methyl group at the 4-position and a phenyl group at the 2-position, is widely studied for its unique chemical properties and versatile applications. Researchers and industry professionals often search for terms like "4-Methyl-2-phenylthiophene synthesis," "CAS 14300-29-9 applications," and "thiophene derivatives uses," reflecting its relevance in modern chemistry.

The molecular structure of 4-Methyl-2-phenylthiophene contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis. Its thiophene-based framework is particularly notable for its role in the development of advanced materials, including organic semiconductors and conductive polymers. With the growing demand for sustainable and high-performance materials, this compound is increasingly being explored for its potential in optoelectronic devices and energy storage solutions.

In the pharmaceutical sector, 4-Methyl-2-phenylthiophene serves as a key building block for the synthesis of bioactive molecules. Its structural motif is found in several drug candidates targeting inflammation, central nervous system disorders, and microbial infections. Recent studies have highlighted its potential in drug discovery, particularly in the design of novel therapeutic agents. This aligns with the rising interest in "thiophene derivatives in medicine" and "CAS 14300-29-9 pharmacological uses" among researchers.

The compound's physical and chemical properties, such as its melting point, solubility, and spectral characteristics, are well-documented, facilitating its use in various laboratory and industrial processes. For instance, its solubility in organic solvents makes it suitable for reactions requiring non-aqueous conditions. Additionally, its UV-visible absorption profile is of interest to researchers working on photovoltaic materials and sensors.

Market trends indicate a steady growth in the demand for 4-Methyl-2-phenylthiophene, driven by its applications in material science and pharmaceuticals. Companies specializing in fine chemicals and custom synthesis often list this compound in their portfolios, catering to the needs of academic and industrial clients. Searches for "buy 4-Methyl-2-phenylthiophene" and "CAS 14300-29-9 suppliers" reflect its commercial significance.

Environmental and safety considerations are also critical when handling 4-Methyl-2-phenylthiophene. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This aligns with the broader industry focus on "safe handling of thiophene derivatives" and "green chemistry practices."

In summary, 4-Methyl-2-phenylthiophene (CAS No. 14300-29-9) is a multifaceted compound with significant applications in material science, pharmaceuticals, and organic synthesis. Its unique properties and growing market demand make it a subject of ongoing research and commercial interest. Whether you are a chemist exploring its synthetic potential or a manufacturer sourcing high-quality intermediates, understanding this compound's role is essential for leveraging its full potential.